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Compound of Interest

Compound Name: Aldicarb sulfone-13C2,d3

Cat. No.: B12057559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Aldicarb sulfone-13C2,d3, an isotopically labeled metabolite of the carbamate
pesticide Aldicarb. This document is intended to serve as a valuable resource for researchers
utilizing this compound in various scientific applications, including metabolic studies,
environmental analysis, and as an internal standard in mass spectrometry.

Core Physical and Chemical Properties

Aldicarb sulfone-13C2,d3 is a stable, isotopically labeled version of Aldicarb sulfone, where
two carbon atoms and three deuterium atoms have been incorporated into the molecule. This
labeling provides a distinct mass shift, making it an ideal internal standard for quantitative
analysis of the parent compound in complex matrices. While specific experimental data for
every physical property of the labeled compound is not extensively available, the
physicochemical properties are expected to be nearly identical to its unlabeled counterpart.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Aldicarb sulfone-
13C2,d3 and its unlabeled analogue.
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Value (Aldicarb

Value (Aldicarb

Property Citation
sulfone-13C2,d3) sulfone)

CAS Number 1261170-76-6 1646-88-4 [1]

Molecular Formula Cs13C2H11D3N204S C7H14N204S [1]

Molecular Weight 227.27 g/mol 222.26 g/mol [1]

Physical State Solid White crystalline solid [2]
Not explicitly reported;

] ] expected to be very

Melting Point 132-135 °C [3]
close to the unlabeled
compound.

N ) Decomposes above

Boiling Point Decomposes [41[5]

100 °C
N ] 34 mg/mL in DMSO;
Solubility 10 mM in DMSO ] [11161[7]
10 g/L in water (25 °C)
Vapor Pressure Not available 1.2 x 10~> mmHg [3]
) ) ~1.38 g/cm?3
Density Not available ] [3]
(estimate)

Experimental Protocols

Detailed experimental protocols for the determination of all physical properties of Aldicarb
sulfone-13C2,d3 are not readily available in the public domain. However, standard
methodologies for organic compounds can be applied. Furthermore, analytical methods for the
detection and quantification of Aldicarb sulfone are well-documented and are directly applicable
to its isotopically labeled form.

Determination of Melting Point (General Protocol)

The melting point of a solid organic compound like Aldicarb sulfone-13C2,d3 can be
determined using a standard melting point apparatus.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Ensure the Aldicarb sulfone-13C2,d3 sample is a fine, dry powder. If necessary, gently
grind a small amount in a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface.[8][9]

Place the packed capillary tube into the heating block of the melting point apparatus.[10]

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point (based on the unlabeled compound, ~132 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[10]

Record the temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid particle disappears (completion of melting). This range
represents the melting point.[9]

For accuracy, perform the determination in triplicate.

Solubility Testing (General Protocol)

This protocol outlines a general procedure to determine the solubility of an organic compound

in various solvents.

Materials:

Aldicarb sulfone-13C2,d3
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Small test tubes

Vortex mixer

Graduated pipettes

Solvents (e.g., water, DMSO, ethanol, acetone, hexane)

Procedure:

Weigh a precise amount of Aldicarb sulfone-13C2,d3 (e.g., 1 mg) and place it into a small
test tube.

e Add a small, measured volume of the desired solvent (e.g., 100 pL) to the test tube.
 Vigorously agitate the mixture using a vortex mixer for at least one minute.[11][12]
 Visually inspect the solution for any undissolved solid.

« If the solid has completely dissolved, the compound is soluble at that concentration.
Continue adding the solute in known increments until saturation is reached.

« If the solid has not dissolved, incrementally add more solvent and repeat the agitation
process until the solid dissolves or a large volume of solvent has been added, indicating low
solubility.

e Record the results qualitatively (e.g., soluble, sparingly soluble, insoluble) or quantitatively
(e.g., mg/mL or molarity).[11][13]

Analytical Method for Quantification using HPLC-MS/MS

Isotopically labeled standards like Aldicarb sulfone-13C2,d3 are primarily used in quantitative
analytical methods. The following is a representative workflow for the analysis of Aldicarb
sulfone in a sample matrix.

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system
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e Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
» Reversed-phase C18 analytical column
Procedure:

o Sample Preparation: Extract the sample (e.g., water, soil, biological tissue) with a suitable
organic solvent like acetonitrile or methanol. The extraction may be followed by a clean-up
step using solid-phase extraction (SPE) to remove interfering matrix components.

« Internal Standard Spiking: Spike a known concentration of Aldicarb sulfone-13C2,d3 into
the extracted sample prior to analysis.

o Chromatographic Separation: Inject the prepared sample onto the HPLC system. Separation
is typically achieved using a gradient elution with a mobile phase consisting of water and an
organic modifier (e.g., acetonitrile or methanol), often with additives like formic acid to
improve ionization.

e Mass Spectrometric Detection: The eluent from the HPLC is introduced into the ESI source
of the mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM)
mode to selectively detect the precursor-to-product ion transitions for both the unlabeled
Aldicarb sulfone and the isotopically labeled internal standard.

o Quantification: The concentration of Aldicarb sulfone in the original sample is determined by
comparing the peak area ratio of the analyte to the internal standard against a calibration
curve prepared with known concentrations of the analyte and a constant concentration of the
internal standard.

Visualizations
Metabolic Pathway of Aldicarb

Aldicarb undergoes oxidation in biological systems and the environment to form Aldicarb
sulfoxide, which is subsequently oxidized to Aldicarb sulfone.

Aldicarb M» Aldicarb Sulfoxide M» Aldicarb Sulfone
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Caption: Metabolic oxidation of Aldicarb to its sulfoxide and sulfone metabolites.

Mechanism of Action: Cholinesterase Inhibition

Aldicarb and its metabolites, including Aldicarb sulfone, are potent inhibitors of the enzyme
acetylcholinesterase (AChE). This inhibition leads to an accumulation of the neurotransmitter
acetylcholine in the synaptic cleft, causing overstimulation of cholinergic receptors.[9][13]

Synaptic Cleft
Acetylcholine (ACh) Aldicarb Sulfone
Ato N}Irolyzed by/nhibits
Postsynaptic Receptor Acetylcholinesterase (AChE)
Choline Acetate

Click to download full resolution via product page

Caption: Inhibition of acetylcholinesterase by Aldicarb sulfone.

Experimental Workflow for LC-MS/MS Analysis

The following diagram illustrates a typical workflow for the quantitative analysis of Aldicarb
sulfone using an isotopically labeled internal standard.
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Caption: Workflow for the analysis of Aldicarb sulfone using a labeled standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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